![molecular formula C18H21ClN2O3S B2762046 1-{[4-(2-Chlorophenoxy)phenyl]sulfonyl}-4-ethylpiperazine CAS No. 606945-36-2](/img/structure/B2762046.png)
1-{[4-(2-Chlorophenoxy)phenyl]sulfonyl}-4-ethylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound, “1-{[4-(2-Chlorophenoxy)phenyl]sulfonyl}-4-ethylpiperazine”, has a molecular formula of C18H21ClN2O3S. It has an average mass of 380.889 Da and a monoisotopic mass of 380.096130 Da .
Synthesis Analysis
The synthesis of piperazine derivatives, such as this compound, has been a topic of recent research. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Scientific Research Applications
Agrochemicals and Fungicides
- Difenoconazole , a widely used triazole fungicide, is synthesized from 1-(4-(4-chlorophenoxy)-2-chlorophenyl)ethanone, which contains a structural motif similar to our compound. Difenoconazole effectively controls plant diseases by inhibiting fungal growth . The compound’s sulfonamide group may contribute to its antifungal activity.
Environmental Remediation
- 4-Chlorophenol , a chlorinated organic pollutant, can be degraded using palladium nanocrystal catalysts. Our compound’s structural features may allow it to participate in similar hydrodechlorination reactions .
Chemoenzymatic Synthesis
- In chemoenzymatic processes, water control is crucial. Our compound could potentially serve as an intermediate in the synthesis of other agrochemicals or pharmaceuticals via lipase-mediated transesterification .
properties
IUPAC Name |
1-[4-(2-chlorophenoxy)phenyl]sulfonyl-4-ethylpiperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21ClN2O3S/c1-2-20-11-13-21(14-12-20)25(22,23)16-9-7-15(8-10-16)24-18-6-4-3-5-17(18)19/h3-10H,2,11-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTXZSOLDFFNQET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)OC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-{[4-(2-Chlorophenoxy)phenyl]sulfonyl}-4-ethylpiperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.